4-[3,3-Dimethyl-1-(4-methylphenyl)but-1-en-1-yl]aniline

• CAS No.: 925982-91-8
• Molecular Formula: C19H23N
• Molecular Weight: 265.4 g/mol
• IUPAC Name: 4-[3,3-dimethyl-1-(4-methylphenyl)but-1-enyl]aniline
• InChI: InChI=1S/C19H23N/c1-14-5-7-15(8-6-14)18(13-19(2,3)4)16-9-11-17(20)12-10-16/h5-13H,20H2,1-4H3
• InChI Key: JMUUEGMXGAHQKU-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C(=CC(C)(C)C)C2=CC=C(C=C2)N

Description

4-[3,3-Dimethyl-1-(4-methylphenyl)but-1-en-1-yl]aniline is an organic compound with a complex structure that includes both aromatic and aliphatic components

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-[3,3-Dimethyl-1-(4-methylphenyl)but-1-en-1-yl]aniline typically involves multi-step organic reactions. One common method includes the alkylation of aniline with 3,3-dimethyl-1-(4-methylphenyl)but-1-ene under controlled conditions. The reaction is often catalyzed by acids or bases to facilitate the formation of the desired product.

Industrial Production Methods

In an industrial setting, the production of this compound may involve large-scale batch reactors where the reactants are combined under optimized conditions to maximize yield and purity. The process may include purification steps such as distillation or recrystallization to obtain the final product.

Chemical Reactions Analysis

Types of Reactions

4-[3,3-Dimethyl-1-(4-methylphenyl)but-1-en-1-yl]aniline can undergo various chemical reactions, including:

Oxidation: This compound can be oxidized to form corresponding quinones or other oxidized derivatives.

Reduction: Reduction reactions can convert it into more saturated compounds.

Substitution: Electrophilic and nucleophilic substitution reactions can occur on the aromatic ring or the aliphatic chain.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and chromium trioxide (CrO₃).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH₄) or hydrogen gas (H₂) in the presence of a catalyst are often used.

Substitution: Reagents like halogens (Cl₂, Br₂) or nucleophiles (NH₃, OH⁻) can be used under appropriate conditions.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield quinones, while reduction could produce more saturated hydrocarbons.

Scientific Research Applications

4-[3,3-Dimethyl-1-(4-methylphenyl)but-1-en-1-yl]aniline has several applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules.

Biology: This compound can be used in studies related to enzyme interactions and metabolic pathways.

Industry: It is used in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism by which 4-[3,3-Dimethyl-1-(4-methylphenyl)but-1-en-1-yl]aniline exerts its effects involves interactions with specific molecular targets. These interactions can influence various biochemical pathways, leading to changes in cellular functions. The exact mechanism may vary depending on the context of its application.

Comparison with Similar Compounds

Similar Compounds

• 3,3-Dimethyl-4-(4-methylphenyl)1-butene
• 1-(2,2-Dimethyl-3-buten-1-yl)-4-methylbenzene

Uniqueness

4-[3,3-Dimethyl-1-(4-methylphenyl)but-1-en-1-yl]aniline is unique due to its specific structural features, which confer distinct chemical properties and reactivity compared to similar compounds. Its combination of aromatic and aliphatic components makes it versatile for various applications.